Cas no 106316-09-0 (Benzoic acid, 3-chloro-4-(dodecyloxy)-)

• Product Name: Benzoic acid, 3-chloro-4-(dodecyloxy)-
• CAS No: 106316-09-0
• MF: C₁₉H₂₉ClO₃
• MW: 340.884765386581
• CID: 1175517
• PubChem ID: 19739175
• Update Time: 2025-04-20

Benzoic acid, 3-chloro-4-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-(dodecyloxy)-
• 3-chloro-4-dodecoxybenzoic acid
• 3-CHLORO-4-(DODECYLOXY)BENZOIC ACID
• 106316-09-0
• 4-dodecyloxy-3-chlorobenzoic acid
• SHYYATVSTYDTKT-UHFFFAOYSA-N
• 4-n-dodecyloxy-3-chlorobenzoic acid
• SCHEMBL9626608
• 3-chloro-4-dodecyloxybenzoic acid
• DTXSID60599465

• Inchi： 1S/C19H29ClO3/c1-2-3-4-5-6-7-8-9-10-11-14-23-18-13-12-16(19(21)22)15-17(18)20/h12-13,15H,2-11,14H2,1H3,(H,21,22)
• InChI Key： SHYYATVSTYDTKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.1805225g/mol
• Monoisotopic Mass: 340.1805225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 6.33790